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Compound Focus: 2-Methyl-4-octanone

CAS No.: 7492-38-8

Cat. No.: S1896240

Get Quote

Chemical and Physical Properties

The table below summarizes the key technical data for 2-Methyl-4-octanone (CAS No. 7492-38-8) from the

search results.

Property Value / Description

CAS Number 7492-38-8 [1] [2] [3]

Molecular
Formula

C9H18O [1] [2] [3]

Molecular
Weight

142.24 g/mol [1] [2] [4]

IUPAC Name 2-methyloctan-4-one [2] [3] [5]

Synonyms n-Butyl isobutyl ketone; 2-Methyloctan-4-one [1] [4]

Boiling Point 180°C [1] [3] [4]

Density 0.8258 (estimate) [1] [4]

Refractive Index 1.4150 [1] [4]
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Property Value / Description

Flash Point 57.6°C [3]

Melting Point -18.52°C (estimate) [1] [4]

Appearance Colorless clear liquid [1]

Storage Store in a cool, dry place in a well-sealed container, away from oxidizing agents.

Some sources recommend 2-8°C [1] [2] [5].

Applications and Handling

Primary Uses: 2-Methyl-4-octanone serves as a building block ketone for proteomics research
and is used in the synthesis of pharmaceutical intermediates [1] [2] [5].
Safety and Handling: The compound should be stored away from oxidizing agents under cool, dry

conditions in a well-sealed container [2] [5]. Its flash point of 57.6°C classifies it as a flammable liquid,
requiring appropriate safety measures [3].

Molecular Structure Workflow

Although specific experimental protocols were not found, the diagram below illustrates a general workflow

for utilizing a compound like 2-Methyl-4-octanone in research, from procurement to application.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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